Cas no 778600-74-1 (methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate
• CAS No: 778600-74-1
• MF: C₁₆H₁₃Br₂NO₄
• MW: 443.086723089218
• CID: 5685271
• PubChem ID: 165912933
• Update Time: 2025-05-23

methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-3,5-dibromobenzoate
• 778600-74-1
• EN300-24890127
• methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate

• Inchi： 1S/C16H13Br2NO4/c1-22-15(20)12-7-11(17)8-13(18)14(12)19-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,19,21)
• InChI Key： KGOMLBXUOULQBB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OC)=C1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 442.91908g/mol
• Monoisotopic Mass: 440.92113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate

Comprehensive Overview of Methyl 2-{(Benzyloxy)carbonylamino}-3,5-Dibromobenzoate (CAS No. 778600-74-1)

Methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate (CAS No. 778600-74-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced chemical synthesis. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and dibromo substitution, makes it a valuable building block for researchers focusing on peptide coupling and heterocyclic chemistry. The compound’s molecular formula, C₁₆H₁₃Br₂NO₄, highlights its potential for selective functionalization, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate has surged due to its role in developing targeted drug delivery systems and bioconjugation techniques. Researchers frequently search for "Cbz-protected amino acid derivatives" or "dibrominated aromatic esters applications", reflecting its relevance in cancer therapeutics and enzyme inhibition studies. The compound’s stability under mild conditions also positions it as a candidate for click chemistry and catalysis research.

The synthesis of CAS No. 778600-74-1 typically involves esterification and selective bromination, with yields optimized via microwave-assisted reactions—a hot topic in process intensification. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a common concern among users searching for "HPLC methods for dibromo compounds". Notably, the compound’s low toxicity profile (as per available data) makes it preferable for academic labs and industrial R&D.

From an SEO perspective, keywords like "buy methyl 2-Cbz-amino-3,5-dibromobenzoate" or "CAS 778600-74-1 supplier" are highly searched, indicating commercial interest. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further drives its popularity, as SPPS remains a cornerstone in biopharmaceutical innovation. Discussions on platforms like ResearchGate often highlight its utility in fluorescence labeling and proteomics.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-3,5-dibromobenzoate exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to automated synthesis platforms and relevance in antibody-drug conjugate (ADC) development ensure its continued prominence. Future research may explore its photophysical properties or catalytic potential, addressing gaps identified in queries like "dibromo aromatic esters in material science".